Cas no 713143-30-7 (1H-PYRAZOLE-3-CARBOXYLIC ACID, 4-IODO-5-PROPYL-, ETHYL ESTER)
713143-30-7 structure
Product Name:1H-PYRAZOLE-3-CARBOXYLIC ACID, 4-IODO-5-PROPYL-, ETHYL ESTER
CAS No:713143-30-7
MF:C9H13IN2O2
MW:308.116194486618
CID:3232588
PubChem ID:57444889
Update Time:2025-04-21
1H-PYRAZOLE-3-CARBOXYLIC ACID, 4-IODO-5-PROPYL-, ETHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- 1H-PYRAZOLE-3-CARBOXYLIC ACID, 4-IODO-5-PROPYL-, ETHYL ESTER
- SCHEMBL1456845
- 713143-30-7
- EN300-768230
- ILPWTIYIVHRNGZ-UHFFFAOYSA-N
- 4-Iodo-5-propyl-2H-pyrazole-3-carboxylic acid ethyl ester
- ethyl 4-iodo-5-propyl-1H-pyrazole-3-carboxylate
-
- Inchi: 1S/C9H13IN2O2/c1-3-5-6-7(10)8(12-11-6)9(13)14-4-2/h3-5H2,1-2H3,(H,11,12)
- InChI Key: ILPWTIYIVHRNGZ-UHFFFAOYSA-N
- SMILES: IC1C(C(=O)OCC)=NNC=1CCC
Computed Properties
- Exact Mass: 308.00218Da
- Monoisotopic Mass: 308.00218Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 55Ų
1H-PYRAZOLE-3-CARBOXYLIC ACID, 4-IODO-5-PROPYL-, ETHYL ESTER Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-768230-0.05g |
ethyl 4-iodo-5-propyl-1H-pyrazole-3-carboxylate |
713143-30-7 | 95% | 0.05g |
$612.0 | 2024-05-22 | |
| Enamine | EN300-768230-0.1g |
ethyl 4-iodo-5-propyl-1H-pyrazole-3-carboxylate |
713143-30-7 | 95% | 0.1g |
$640.0 | 2024-05-22 | |
| Enamine | EN300-768230-0.25g |
ethyl 4-iodo-5-propyl-1H-pyrazole-3-carboxylate |
713143-30-7 | 95% | 0.25g |
$670.0 | 2024-05-22 | |
| Enamine | EN300-768230-0.5g |
ethyl 4-iodo-5-propyl-1H-pyrazole-3-carboxylate |
713143-30-7 | 95% | 0.5g |
$699.0 | 2024-05-22 | |
| Enamine | EN300-768230-1.0g |
ethyl 4-iodo-5-propyl-1H-pyrazole-3-carboxylate |
713143-30-7 | 95% | 1.0g |
$728.0 | 2024-05-22 | |
| Enamine | EN300-768230-2.5g |
ethyl 4-iodo-5-propyl-1H-pyrazole-3-carboxylate |
713143-30-7 | 95% | 2.5g |
$1428.0 | 2024-05-22 | |
| Enamine | EN300-768230-5.0g |
ethyl 4-iodo-5-propyl-1H-pyrazole-3-carboxylate |
713143-30-7 | 95% | 5.0g |
$2110.0 | 2024-05-22 | |
| Enamine | EN300-768230-10.0g |
ethyl 4-iodo-5-propyl-1H-pyrazole-3-carboxylate |
713143-30-7 | 95% | 10.0g |
$3131.0 | 2024-05-22 |
1H-PYRAZOLE-3-CARBOXYLIC ACID, 4-IODO-5-PROPYL-, ETHYL ESTER Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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